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Abstract

Biphenyl-3,3'-dicarboxylic acid is a pivotal organic compound characterized by two
carboxylic acid groups positioned at the meta-positions of a biphenyl core. This specific
substitution pattern imparts a unique V-shape geometry and rotational flexibility, making it a
highly sought-after building block in supramolecular chemistry, materials science, and
pharmaceutical development. Its ability to act as a rigid yet angular dicarboxylate linker has led
to its extensive use in the synthesis of sophisticated architectures such as Metal-Organic
Frameworks (MOFs) and high-performance polymers. This guide provides a comprehensive
overview of its chemical and physical properties, detailed synthesis protocols, spectroscopic
characterization, reactivity profile, and key applications, offering researchers and developers
the foundational knowledge required to leverage this versatile molecule.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are fundamental
to its application in research and development. Biphenyl-3,3'-dicarboxylic acid is registered
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under CAS Number 612-87-3.[1][2] Its structure consists of a biphenyl backbone with
carboxylic acid groups attached to the 3 and 3' positions.

The key identifiers and properties are summarized below for quick reference. This data is
critical for experimental design, including solvent selection, reaction temperature, and
purification strategies.

Property Value Source(s)

3-(3-carboxyphenyl)benzoic

IUPAC Name acid [1]

CAS Number 612-87-3 [1][2]
Molecular Formula C14H1004 [1][3]
Molecular Weight 242.23 g/mol [11[3]

) Solid, typically a white or off-
Physical Form ]
white powder

Melting Point >300 °C [4]

Sparingly soluble in water;
Solubility soluble in organic solvents like  [2]
DMF and DMSO.

Commercially available up to

Purity )
98% purity

KHZYMPDILLAIQY-
InChl Key [5]
UHFFFAOYSA-N

Synthesis and Purification

The synthesis of biphenyl-3,3'-dicarboxylic acid is most commonly achieved through modern
cross-coupling reactions, which offer high yields and selectivity. The Suzuki-Miyaura cross-
coupling reaction is a particularly effective and widely adopted method. This approach provides
a reliable pathway for academic and industrial laboratories to access this key building block.

2.1. Generalized Synthesis Workflow: Suzuki Coupling Pathway
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The causality behind this workflow is the robust and versatile nature of the palladium-catalyzed
Suzuki coupling, which excels at forming C-C bonds between aryl halides and aryl boronic

acids. This is followed by a strong oxidation step to convert alkyl or other functional groups into
the required carboxylic acids.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265771/docs#an-in-depth-technical-guide-to-
biphenyl-3-3-dicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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